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Compound of Interest

Compound Name: Thiol-PEG10-alcohol

Cat. No.: B8103766 Get Quote

Disclaimer: This document provides a summary of safety and handling guidelines for Thiol-
PEG10-alcohol based on available data for similar polyethylene glycol (PEG) and thiol-

containing compounds. A specific Safety Data Sheet (SDS) for Thiol-PEG10-alcohol was not

found in the public domain. Therefore, the information herein should be used as a general

guide and supplemented with compound-specific data upon acquisition. All laboratory

personnel should be trained in the proper handling of chemicals and adhere to established

institutional and regulatory safety protocols.

Introduction
Thiol-PEG10-alcohol is a heterobifunctional PROTAC linker used in the synthesis of

Proteolysis Targeting Chimeras (PROTACs).[1][2][3][4] PROTACs are emerging as a promising

modality in targeted drug development.[1] Given its application in research and drug discovery,

understanding the safety and handling of Thiol-PEG10-alcohol is crucial for protecting

laboratory personnel and ensuring experimental integrity. This guide provides an overview of

potential hazards, handling procedures, and emergency responses.

Hazard Identification and Classification
Based on the safety data for similar PEGylated and thiol compounds, Thiol-PEG10-alcohol
may present the following hazards. For a related compound, m-PEG10-alcohol, the GHS

classification includes warnings for being harmful if swallowed, causing skin irritation, causing

serious eye irritation, and potentially causing respiratory irritation.
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GHS Classification (based on m-PEG10-alcohol):

Acute toxicity, oral (Category 4)

Skin corrosion/irritation (Category 2)

Serious eye damage/eye irritation (Category 2A)

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)

Pictograms (based on m-PEG10-alcohol):

alt text

Signal Word (based on m-PEG10-alcohol): Warning

Hazard Statements (based on m-PEG10-alcohol):

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash hands thoroughly after

handling. Do not eat, drink, or smoke when using this product. Use only outdoors or in a

well-ventilated area. Wear protective gloves/protective clothing/eye protection/face

protection.

Response: If on skin, wash with plenty of soap and water. If inhaled, remove the victim to

fresh air and keep at rest in a position comfortable for breathing. If in eyes, rinse cautiously

with water for several minutes. Remove contact lenses, if present and easy to do. Continue

rinsing. Rinse mouth. Take off contaminated clothing and wash it before reuse.

Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.
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Disposal: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties
Quantitative data for Thiol-PEG10-alcohol is not readily available. The table below

summarizes data for a related compound, m-PEG10-alcohol, to provide an estimation of its

physical and chemical properties.

Property
Value (for m-PEG10-
alcohol)

Reference

Appearance <19°C Solid, >19°C Liquid

Melting/Freezing Point 19 °C

Boiling Point/Range 524.3±45.0 °C at 760 mmHg

Flash Point 270.9±28.7°C

Toxicological Information
Detailed toxicological studies for Thiol-PEG10-alcohol are not publicly available. The

toxicological properties have not been fully investigated. However, based on related

compounds, potential health effects may include:

Inhalation: May cause respiratory irritation. High vapor concentrations may lead to symptoms

like headache, dizziness, tiredness, nausea, and vomiting.

Skin Contact: Causes skin irritation.

Eye Contact: Causes serious eye irritation.

Ingestion: Harmful if swallowed.

No components of similar products are listed as probable, possible, or confirmed human

carcinogens by IARC, NTP, or OSHA.
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While specific experimental protocols for safety studies on Thiol-PEG10-alcohol were not

found, a general safe handling workflow can be established based on standard laboratory

practices for similar chemicals.

5.1. Engineering Controls

Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that a safety shower and eyewash station are readily accessible.

5.2. Personal Protective Equipment (PPE)

Eye/Face Protection: Wear safety goggles with side shields or a face shield.

Skin Protection: Wear impervious clothing and protective gloves. Inspect gloves prior to use

and use proper glove removal technique.

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, use

a suitable respirator.

5.3. General Hygiene

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

5.4. Storage

Store in a cool, well-ventilated place.

Keep the container tightly closed. For Thiol-PEG4-alcohol, storage at 4°C under nitrogen is

recommended.

Incompatible materials include strong oxidizing agents.
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Visualized Workflows and Relationships
The following diagrams illustrate the safe handling workflow and the logical relationships of

safety precautions for Thiol-PEG10-alcohol.
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Caption: Safe handling workflow for Thiol-PEG10-alcohol.
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Hazard Control Measures
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Caption: Hierarchy of safety precautions for handling chemicals.

First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention.

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Call a

poison center or doctor if you feel unwell.

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower for at least 15 minutes. If skin irritation occurs, get medical advice/attention.

In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.
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If Swallowed: Do not induce vomiting. Clean mouth with water and drink plenty of water

afterward. Call a poison center or doctor if you feel unwell.

Accidental Release Measures
Personal Precautions: Use full personal protective equipment. Avoid breathing vapors, mist,

dust, or gas. Ensure adequate ventilation. Evacuate personnel to safe areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains or watercourses.

Methods for Cleaning Up: Absorb solutions with an inert liquid-binding material (e.g.,

diatomite, universal binders). Decontaminate surfaces and equipment. Dispose of

contaminated material in accordance with local regulations.

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Special Hazards: Hazardous combustion products may include carbon oxides and sulfur

oxides.

Advice for Firefighters: Wear a self-contained breathing apparatus for firefighting if

necessary.

Stability and Reactivity
Reactivity: No information available.

Chemical Stability: Stable under normal conditions.

Conditions to Avoid: Incompatible products, heat, flames, and sparks.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides and

sulfur oxides.
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Hazardous Polymerization: Hazardous polymerization does not occur.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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